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Compound of Interest

Compound Name: 1-Azido-2-bromoethane

Cat. No.: B2706254

A Technical Guide to 1-Azido-2-bromoethane

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical reagents is paramount. This guide provides an in-depth look at 1-
azido-2-bromoethane, a versatile bifunctional compound used in various synthetic
applications.

Chemical Identity

The formal IUPAC name for this compound is 1-azido-2-bromoethane[1][2]. It is also known
by several synonyms, which are listed below for comprehensive identification.

Synonyms:

e 1-azido-2-bromo-ethane[1]

e 2-Bromoethyl azide

e CAS Number: 19263-22-0[1][2][3][4][5]
« SCHEMBL19583870[1]

o EN300-93799[1]

. G86888[1]
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Physicochemical Properties

A summary of the key quantitative data for 1-azido-2-bromoethane is presented in the table
below, facilitating easy comparison of its physical and chemical properties.

Property Value Source
Molecular Formula C2H4BrNs [11[2][3]
Molecular Weight 149.98 g/mol [3]
Melting Point 51°C [3]
Boiling Point 49 °C (at 20 Torr) [3]
Density 1.71 g/cm3 (at 25 °C) [3]
Appearance Colorless to pale yellow liquid [2][4]

Synthesis and Reactivity

1-azido-2-bromoethane is a valuable building block in organic synthesis due to the presence
of two reactive functional groups: an azide and a bromo group.

Experimental Protocol: Synthesis from 2-
Bromoethylamine Hydrobromide

One common and high-yielding method for the synthesis of 1-azido-2-bromoethane involves
the reaction of 2-bromoethylamine hydrobromide with sodium azide.[3]

Materials:

e 2-bromoethylamine hydrobromide
e Sodium azide

» Deionized water

Procedure:
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Dissolve 2-bromoethylamine hydrobromide in deionized water at room temperature.
To this solution, add a stoichiometric equivalent of sodium azide.

Stir the reaction mixture at room temperature. The reaction proceeds readily, typically
achieving a high yield of approximately 99%.[3]

The product, 1-azido-2-bromoethane, can then be extracted and purified using standard
laboratory techniques.

Chemical Reactions

The dual functionality of 1-azido-2-bromoethane allows it to participate in a variety of chemical

transformations:

Nucleophilic Substitution: The bromine atom serves as a good leaving group and can be
displaced by various nucleophiles.[2][3]

Click Chemistry: The azide group is a key participant in copper-catalyzed azide-alkyne
cycloaddition (CUAAC) reactions, a cornerstone of "click chemistry".[3]

Staudinger Reaction: The azide can react with phosphines in the Staudinger reaction to form
an aza-ylide, which can be subsequently hydrolyzed to a primary amine.[3]

Reduction: The azido group can be reduced to a primary amine using reducing agents like
lithium aluminum hydride.[3]

Elimination Reactions: Under certain conditions, such as treatment with sodium
hydrogentelluride, it can undergo an E2-type B-elimination to yield the corresponding olefin.

[2][3]

Applications in Research and Development

The unique reactivity of 1-azido-2-bromoethane makes it a valuable tool in several areas of

chemical and pharmaceutical research:

Synthesis of Heterocycles: It serves as a precursor for the synthesis of various nitrogen-
containing heterocyclic compounds.[2]
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o Fluorescent Dye Synthesis: It is a key intermediate in the preparation of fluorescent probes
and dyes.[3]

e Polymer Chemistry: This compound can be used to functionalize polymers through azide
coupling or bromine-mediated crosslinking.[3]

Synthetic Pathway Diagram

The following diagram illustrates the synthesis of 1-azido-2-bromoethane from 2-
bromoethylamine hydrobromide.
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Caption: Synthesis of 1-azido-2-bromoethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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